Cas no 2138021-91-5 (2-Azabicyclo[2.2.1]heptane-2-carboxamide, 6-amino-N-(1,1-dimethylpropyl)-)

• Product Name: 2-Azabicyclo[2.2.1]heptane-2-carboxamide, 6-amino-N-(1,1-dimethylpropyl)-
• CAS No: 2138021-91-5
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 5298632
• Update Time: 2025-05-23

2-Azabicyclo[2.2.1]heptane-2-carboxamide, 6-amino-N-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-2-carboxamide, 6-amino-N-(1,1-dimethylpropyl)-

• Inchi： 1S/C12H23N3O/c1-4-12(2,3)14-11(16)15-7-8-5-9(13)10(15)6-8/h8-10H,4-7,13H2,1-3H3,(H,14,16)
• InChI Key： IIDYKSBSEKSBSU-UHFFFAOYSA-N
• SMILES： C12CC(CC1N)CN2C(NC(C)(C)CC)=O

Additional information on 2-Azabicyclo[2.2.1]heptane-2-carboxamide, 6-amino-N-(1,1-dimethylpropyl)-

Research Brief on 2-Azabicyclo[2.2.1]heptane-2-carboxamide, 6-amino-N-(1,1-dimethylpropyl)- (CAS: 2138021-91-5)

The compound 2-Azabicyclo[2.2.1]heptane-2-carboxamide, 6-amino-N-(1,1-dimethylpropyl)- (CAS: 2138021-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amide derivative exhibits unique structural and pharmacological properties, making it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its efficient production via a novel catalytic cyclization method. The researchers emphasized the compound's high yield and purity, which are critical for its subsequent biological evaluation. Additionally, the study identified key intermediates in the synthesis process, providing a foundation for scalable production.

In terms of biological activity, preliminary in vitro assays have demonstrated that 2-Azabicyclo[2.2.1]heptane-2-carboxamide, 6-amino-N-(1,1-dimethylpropyl)- exhibits potent inhibitory effects on specific enzyme targets associated with neurodegenerative diseases. For instance, a recent preprint from BioRxiv reported its ability to modulate the activity of gamma-secretase, a key enzyme implicated in Alzheimer's disease. These findings suggest its potential as a therapeutic agent for neurodegenerative conditions, although further in vivo studies are warranted.

Another area of interest is the compound's antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy investigated its efficacy against drug-resistant bacterial strains. The results indicated moderate to strong activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a promising avenue for developing new antibiotics.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile. A recent review in Drug Discovery Today highlighted issues such as low oral bioavailability and rapid metabolism, which could limit its clinical utility. Researchers are now exploring structural modifications and formulation strategies to address these limitations, with some success in improving stability and absorption.

In conclusion, 2-Azabicyclo[2.2.1]heptane-2-carboxamide, 6-amino-N-(1,1-dimethylpropyl)- (CAS: 2138021-91-5) represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research aims to elucidate its full pharmacological spectrum and overcome existing challenges in drug development. The compound's unique structure and biological activity make it a compelling subject for future studies in chemical biology and medicinal chemistry.